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Compound of Interest

Compound Name: Firefly luciferase-IN-5

Cat. No.: B14971283 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Firefly luciferase-IN-5 is a potent, nanomolar-level inhibitor of ATP-dependent luciferases,

playing a crucial role in the development of orthogonal reporter gene assays. Its discovery has

been instrumental in enabling the multiplexing of bioluminescent assays by providing a specific

inhibitor to quench the activity of certain luciferases while leaving others unaffected. This

technical guide provides a comprehensive overview of the discovery, synthesis, and

characterization of Firefly luciferase-IN-5, tailored for researchers and professionals in drug

development and related scientific fields.

Discovery of Firefly Luciferase-IN-5
Firefly luciferase-IN-5 was identified through a reporter enzyme inhibitor study aimed at

assembling orthogonal reporter gene assays. The discovery was first reported by Ho and

colleagues in a 2013 publication in ACS Chemical Biology. The study sought to identify potent

and selective inhibitors for various luciferases to facilitate the development of multiplexed

assays, where multiple reporter enzymes are used simultaneously in the same sample. Firefly
luciferase-IN-5 emerged from this screening as a highly effective inhibitor of specific ATP-

dependent luciferases.
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The chemical structure of Firefly luciferase-IN-5 is N-(4-benzoylphenyl)-2-(5H-tetrazol-5-

yl)acetamide. Its key properties are summarized in the table below.

Property Value

IUPAC Name
N-(4-benzoylphenyl)-2-(5H-tetrazol-5-

yl)acetamide

Molecular Formula C₁₆H₁₃N₅O₂

Molecular Weight 319.31 g/mol

CAS Number 959557-37-0

Appearance Solid

Synthesis of Firefly luciferase-IN-5
While the primary publication by Ho et al. does not provide a detailed synthesis protocol, the

synthesis of related N-phenyl-2-(heterocyclyl)acetamides is a well-established area of

medicinal chemistry. A plausible synthetic route for Firefly luciferase-IN-5, based on common

organic synthesis methodologies, is outlined below. This proposed synthesis is for illustrative

purposes and would require optimization for practical application.
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Starting Materials

Reaction Product

4-Aminobenzophenone

Amide Coupling

2-(5H-Tetrazol-5-yl)acetic acid

Firefly luciferase-IN-5
(N-(4-benzoylphenyl)-2-(5H-tetrazol-5-yl)acetamide)
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Prepare Reagents:
- Luciferase Enzyme Solution
- Luciferin Substrate Solution

- Assay Buffer
- Firefly luciferase-IN-5 (serial dilutions)

Dispense Reagents into 96-well Plate:
- Luciferase Enzyme

- Assay Buffer
- Inhibitor Dilutions

Incubate at Room Temperature

Initiate Reaction:
Add Luciferin Substrate Solution

Measure Luminescence
(Luminometer)

Data Analysis:
- Plot % Inhibition vs. Inhibitor Concentration

- Calculate IC50 and pIC50
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b14971283?utm_src=pdf-body-img
https://www.benchchem.com/product/b14971283#firefly-luciferase-in-5-discovery-and-synthesis
https://www.benchchem.com/product/b14971283#firefly-luciferase-in-5-discovery-and-synthesis
https://www.benchchem.com/product/b14971283#firefly-luciferase-in-5-discovery-and-synthesis
https://www.benchchem.com/product/b14971283#firefly-luciferase-in-5-discovery-and-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14971283?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14971283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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